2-(Diethylamino)butanenitrile

• IUPAC Name: 2-(diethylamino)butanenitrile
• InChI: InChI=1S/C8H16N2/c1-4-8(7-9)10(5-2)6-3/h8H,4-6H2,1-3H3
• InChI Key: TZEWMPTWEWTXOY-UHFFFAOYSA-N
• Canonical SMILES: CCC(C#N)N(CC)CC
• Molecular Formula: C8H16N2
• DSSTOX Substance ID: DTXSID70341553
• Molecular Weight: 140.23 g/mol
• CAS RN: 16250-35-4

Description

2-(Diethylamino)butanenitrile is a chemical compound with the molecular formula C8H16N2. It has a molecular weight of 140.23 g/mol. The IUPAC name for this compound is 2-(diethylamino)butanenitrile.

Synthesis Analysis

While specific synthesis methods for 2-(Diethylamino)butanenitrile were not found, similar compounds have been synthesized through various methods. For instance, random copolymers of 2-hydroxy ethyl methacrylate (HEMA), and diethyl amino ethyl methacrylate (DEAEM) were synthesized at high conversions by photoinitiation.

Molecular Structure Analysis

The molecular structure of 2-(Diethylamino)butanenitrile includes a nitrile group (-C#N) and a diethylamino group (-N(C2H5)2). The InChI string representation of the molecule is InChI=1S/C8H16N2/c1-4-8(7-9)10(5-2)6-3/h8H,4-6H2,1-3H3.

Physical And Chemical Properties Analysis

The physical and chemical properties of 2-(Diethylamino)butanenitrile include a molecular weight of 140.23 g/mol, a computed XLogP3-AA value of 1.7, and a topological polar surface area of 27 Ų. It has a rotatable bond count of 4.

Scientific Research Applications

Synthesis of Indolizinium and Quinolizinium Salts

2-(Diethylamino)butanenitrile: is used in the synthesis of indolizinium and quinolizinium salts . . These compounds have potential applications in the development of new pharmaceuticals due to their structural similarity to biologically active alkaloids.

High-Performance Liquid Chromatography (HPLC)

. Its properties allow for effective separation and quantification, which is crucial for quality control and ensuring the safety and efficacy of pharmaceutical products.

Spectral Data Collection

The compound’s spectral data are valuable for researchers in the field of spectroscopy. It helps in the identification and characterization of substances through techniques like NMR , IR , and mass spectrometry . .

Safety and Hazards

The safety data sheet for a similar compound, 4-(Diethylamino)butanenitrile, indicates that it is corrosive and flammable. It causes skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

While specific future directions for 2-(Diethylamino)butanenitrile were not found, research on similar compounds suggests potential applications in areas such as CO2 capture.

Mechanism of Action

Target of Action

Nitriles, in general, are known to undergo various reactions, including reduction to amines and hydrolysis to carboxylic acids . These reactions suggest that the compound could interact with a variety of biological targets.

Mode of Action

Nitriles can undergo nucleophilic attack by various biological nucleophiles, leading to the formation of a variety of products . For instance, nitriles can be reduced to primary amines using lithium aluminum hydride .

Biochemical Pathways

The conversion of nitriles to amines or carboxylic acids could potentially impact various biochemical pathways, including those involving these functional groups .

Pharmacokinetics

The physicochemical properties of the compound, such as its molecular weight and structure , would likely influence its pharmacokinetic properties.

Result of Action

The compound has been studied for its potential use in co2 capture, suggesting it may interact with co2 in the environment .

Action Environment

Environmental factors can influence the action, efficacy, and stability of 2-(Diethylamino)butanenitrile. For instance, the compound’s use in CO2 capture suggests that its efficacy may be influenced by the presence and concentration of CO2 in the environment .